Cas no 67382-31-4 (Poitediol)
Poitediol structure
Product Name:Poitediol
CAS No:67382-31-4
MF:C15H26O2
MW:238.365745067596
CID:2034606
Update Time:2025-03-11
Poitediol Chemical and Physical Properties
Names and Identifiers
-
- Poitediol
- 3aH-Cyclopentacyclooctene-3a,6-diol, decahydro-1,8,8-trimethyl-5-methylene-, (1R,3aS,6R,9aS)-rel-(-)-
-
- Inchi: 1S/C15H26O2/c1-10-5-6-15(17)7-11(2)13(16)9-14(3,4)8-12(10)15/h10,12-13,16-17H,2,5-9H2,1,3-4H3
- InChI Key: BCGDVSXIEJEXAS-UHFFFAOYSA-N
- SMILES: CC1C2C(CC(C(CC(C2)(C)C)O)=C)(O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- XLogP3: 2.804
Experimental Properties
- Density: 1.03±0.1 g/cm3(Predicted)
- Boiling Point: 346.2±30.0 °C(Predicted)
- pka: 14.83±0.70(Predicted)
Poitediol Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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